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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4
Cat. No.: B15554259
Get Quote

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling (4-Fluorophenyl)methanol-d4. The
following procedures are based on the safety data for its non-deuterated analog, (4-
Fluorophenyl)methanol, and best practices for handling deuterated and halogenated
compounds. A thorough risk assessment should be conducted before commencing any work
with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for (4-Fluorophenyl)methanol-d4 is not readily
available, the SDS for the analogous non-deuterated compound, Bis(4-fluorophenyl)methanol,
indicates that it can cause serious eye irritation.[1][2] Due to its fluorinated nature and as a
general precaution for handling chemicals, appropriate personal protective equipment must be
worn.

Table 1: Recommended Personal Protective Equipment (PPE)
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Recommended PPE & )
Exposure Route ) ) Rationale
Engineering Controls

- Work in a certified chemical To prevent inhalation of
Inhalation fume hood.[1] - Ensure potentially harmful vapors or
adequate ventilation.[1] dust.

o To prevent skin absorption and
- Wear nitrile or neoprene o ]
_ irritation. Fluorinated
Skin Contact gloves.[3][4] - Wear a flame- )
. compounds can have varying
resistant lab coat. ) N
levels of skin permeability.

- Wear chemical safety

goggles with side protection.[1]
] To protect eyes from splashes,
[3] - Use a face shield when ) ]
Eye Contact ) - which could cause serious
handling larger quantities or
damage.[1][2]

when there is a splash hazard.

[3]

- Do not eat, drink, or smoke in ) ) )
] To prevent accidental ingestion
Ingestion the laboratory. - Wash hands ]
) of the chemical.
thoroughly after handling.[1]

Operational and Disposal Plans

A systematic approach to handling (4-Fluorophenyl)methanol-d4, from receipt to disposal, is
crucial for laboratory safety.

Experimental Protocol: Safe Handling Procedure

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
» Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][5]

o Deuterated compounds can be hygroscopic; store in a desiccator to minimize moisture
absorption.[6]
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o Store away from incompatible materials such as strong oxidizing agents.[5]
2. Preparation and Handling:

 All handling of (4-Fluorophenyl)methanol-d4 should be conducted in a certified chemical
fume hood.[1]

e Ensure an eyewash station and safety shower are readily accessible.[3]

o Use clean, dry glassware to prevent contamination and potential reactions.[6]

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
3. In Case of a Spill:

o For small spills, absorb the material with inert absorbent pads and place them in a sealed
container for disposal.[5]

o For larger spills, evacuate the area and contact your institution's environmental health and
safety department.[5]

o Ensure proper ventilation to the affected area.[5]

Disposal Plan

(4-Fluorophenyl)methanol-d4 is a halogenated organic compound and must be disposed of
as hazardous waste.[5][7]

o Waste Segregation: Collect waste containing (4-Fluorophenyl)methanol-d4 in a
designated, properly labeled container for halogenated organic waste.[5][7] Do not mix with
non-halogenated waste.[8]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "(4-Fluorophenyl)methanol-d4".[5]

o Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not
dispose of this chemical down the drain.[5]
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Quantitative Data Summary

The following table summarizes available physical and chemical properties for the non-
deuterated analog, Bis(4-fluorophenyl)methanol. These values should be considered as
approximations for the deuterated compound.

Table 2: Physical and Chemical Properties of Bis(4-fluorophenyl)methanol

Property Value Source
CAS Number 365-24-2 [9]
Molecular Formula Ci3H10F20 [9]
Melting Point 43-45 °C [1109]
Boiling Point 143 °C at 3 mmHg [9]
Appearance White to off-white solid/powder  [1]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (4-
Fluorophenyl)methanol-d4.
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Caption: Workflow for safe handling of (4-Fluorophenyl)methanol-d4.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15554259/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-4-fluorophenyl-methanol-d4
https://www.benchchem.com/product/b15554259/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-4-fluorophenyl-methanol-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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